Cas no 55324-06-6 (1H-1,2,3-Triazole, 4-methyl-5-phenyl-)

• Product Name: 1H-1,2,3-Triazole, 4-methyl-5-phenyl-
• CAS No: 55324-06-6
• MF: C₉H₉N₃
• MW: 159.187861204147
• MDL: MFCD13172421
• CID: 352231
• PubChem ID: 12207442
• Update Time: 2025-04-19

1H-1,2,3-Triazole, 4-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 4-methyl-5-phenyl-
• 4-methyl-5-phenyl-2H-triazole
• 4-methyl-5-phenyl-1H-1,2,3-triazole
• 4-Methyl-5-phenyl-2H-1,2,3-triazole
• EN300-734281
• 4-methyl-5-phenyl-1,2,3-triazole
• SCHEMBL2387037
• CHEMBL2146497
• BOGNPBISACKTBA-UHFFFAOYSA-N
• SCHEMBL10166458
• DTXSID90480473
• 55324-06-6

• MDL： MFCD13172421
• Inchi： 1S/C9H9N3/c1-7-9(11-12-10-7)8-5-3-2-4-6-8/h2-6H,1H3,(H,10,11,12)
• InChI Key： BOGNPBISACKTBA-UHFFFAOYSA-N
• SMILES： N1=C(C(C)=NN1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 159.07977
• Monoisotopic Mass: 159.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57